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Compound of Interest

Compound Name: Iron(lll) oxalate hexahydrate

Cat. No.: B1143021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Iron(lll) oxalate hexahydrate, a
coordination compound with applications in various fields of chemical research and
development. This document details its chemical synonyms, physical and chemical properties,
and standardized experimental protocols.

Synonyms for Iron(lll) Oxalate Hexahydrate

Iron(lll) oxalate hexahydrate is known by several alternative names in scientific literature and
commercial listings. These synonyms are crucial for comprehensive literature searches and
material sourcing.

Ferric oxalate hexahydrate[1][2][3][4]

« Diiron trioxalate hexahydrate[1][3]

 lron(3+) ethanedioate hydrate (2:3:6)[5]

 diiron(3+) hexahydrate trioxalate[6]

e iron(3+); oxalate; hexahydrate[4]

o EISEN(III)OXALAT HEXAHYDRAT (German)[7]
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o $% () > 2R 7\7KFNMY) (Japanese)[7]

Quantitative Data

The physical and chemical properties of Iron(lll) oxalate hexahydrate are summarized in the
table below for easy reference and comparison.

Property Value

Molecular Formula Fe2(C204)3-6H20

Molecular Weight 483.84 g/mol [1][4]

CAS Number 166897-40-1[1][8]
Appearance Greenlyellow powder or chunks[1][4][5]
Melting Point 100 °C (decomposes)[1][4]
Solubility in Water Soluble[1]

Purity (typical) >97%[6], 99%[4], 99.99%(1]
Iron Content (typical) 22-25%

EC Number 220-951-7[4][5]

MDL Number MFCD00151243[4][5]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of iron oxalate complexes
are critical for reproducible research. The following protocols are synthesized from established
laboratory practices.

1. Synthesis of an Iron(lll) Oxalate Complex (Potassium Tris(oxalato)ferrate(lll) Trihydrate)

This procedure outlines the synthesis of a common and structurally related iron(lll) oxalate
complex, which illustrates the fundamental principles of preparing such coordination
compounds.
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o Materials:

[e]

[¢]

[¢]

[e]

o

[¢]

Iron(Il) ammonium sulfate hexahydrate (Fe(NH4)2(S0Oa4)2-6H20)
1 M Oxalic acid (H2C20a4)

Saturated Potassium oxalate (K2C20a4) solution

3-5% Hydrogen peroxide (H202)

95% Ethanol

Acetone

e Procedure:

Formation of Iron(Il) Oxalate: Dissolve approximately 7.5 g of iron(ll) ammonium sulfate in
20 mL of warm deionized water containing 8 drops of 3 M H2SOa. To this solution, add 35
mL of 1.0 M oxalic acid and heat to boiling while stirring. Allow the yellow precipitate of
iron(Il) oxalate (FeC20a4) to settle and decant the supernatant.[9]

Oxidation to Iron(lll) Complex: To the iron(ll) oxalate precipitate, add 15 mL of saturated
potassium oxalate solution and heat to about 40°C. Slowly add 30 mL of 3-5% hydrogen
peroxide solution while maintaining the temperature near 40°C and stirring continuously.[9]

Formation of the Final Complex: After the addition of hydrogen peroxide, heat the mixture
to boiling. Add 12 mL of 1.0 M oxalic acid (the first 10 mL at once, the last 2 mL dropwise)
until the solution becomes clear green.[3][9]

Crystallization and Purification: Cool the solution and add 8 mL of 95% ethanol to induce
crystallization.[9] Collect the crystals by suction filtration. Wash the crystals with a 50%
ethanol-water mixture, followed by acetone.[9] The crystals are then air-dried. For higher
purity, the complex can be recrystallized by dissolving it in a minimum amount of hot water
and allowing it to cool slowly.[10]

2. Analytical Procedures
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o Determination of Oxalate Content: The oxalate content of the synthesized complex can be
determined by redox titration with a standardized solution of potassium permanganate
(KMnOa).[11]

o Determination of Iron Content: The iron content can be determined spectrophotometrically.
This involves forming a colored iron complex, such as with 1,10-phenanthroline, and
measuring its absorbance.[11][12]

« Infrared Spectroscopy (IR): The synthesized complex can be characterized by IR
spectroscopy. Characteristic peaks for the coordinated oxalate ligand are expected, including
C=0 stretching vibrations around 1705 cm~? (antisymmetric) and 1460 cm~! (symmetric),
and C-O stretching vibrations between 1255 cm~t and 1310 cm~1. Metal-oxygen vibrations

typically appear in the 450-550 cm~1 region.[13]
Visualizations
Synthesis Workflow for an Iron(lll) Oxalate Complex

The following diagram illustrates the key steps in the synthesis of a representative iron(lll)
oxalate complex, potassium tris(oxalato)ferrate(lll).

Starting Materials
Precipitation of

Oxalic Acid
Iron(ll) Oxalate
Fe(ll) salt =

Pure Iron(l1l)
Oxalate Complex

Oxidation with H202
in K2C204 solution

Crystallization
(addition of Ethanol)

Filtration & Washing

Click to download full resolution via product page

Caption: Synthesis workflow for an Iron(lll) oxalate complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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